N-(2-methylbenzyl)-4-[methyl(methylsulfonyl)amino]benzamide

• IUPAC Name: 4-[methyl(methylsulfonyl)amino]-N-[(2-methylphenyl)methyl]benzamide
• InChI: InChI=1S/C17H20N2O3S/c1-13-6-4-5-7-15(13)12-18-17(20)14-8-10-16(11-9-14)19(2)23(3,21)22/h4-11H,12H2,1-3H3,(H,18,20)
• InChI Key: LLQDRVXVBHTXQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNC(=O)C2=CC=C(C=C2)N(C)S(=O)(=O)C
• Molecular Formula: C17H20N2O3S
• Molecular Weight: 332.4 g/mol

Description

N-(2-methylbenzyl)-4-[methyl(methylsulfonyl)amino]benzamide, also known as MMB-2201, is a synthetic cannabinoid that has gained popularity in recent years due to its potential medical applications. It was first synthesized in 2014 and has since been studied for its therapeutic effects.

Mechanism of Action

N-(2-methylbenzyl)-4-[methyl(methylsulfonyl)amino]benzamide acts on the cannabinoid receptors in the body, specifically the CB1 and CB2 receptors. It has a high affinity for these receptors, which are found in the brain and immune system, respectively. By binding to these receptors, N-(2-methylbenzyl)-4-[methyl(methylsulfonyl)amino]benzamide can modulate various physiological processes, including pain perception, inflammation, and immune function.
Biochemical and Physiological Effects:
Studies have shown that N-(2-methylbenzyl)-4-[methyl(methylsulfonyl)amino]benzamide can produce a range of physiological effects, including analgesia, anti-inflammatory effects, and immunomodulatory effects. It has also been shown to have anxiolytic properties, making it a potential treatment for anxiety disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-methylbenzyl)-4-[methyl(methylsulfonyl)amino]benzamide in lab experiments is its high potency, which allows for lower doses to be used. However, its high potency also makes it difficult to control dosage and can lead to adverse effects if not used properly. Additionally, N-(2-methylbenzyl)-4-[methyl(methylsulfonyl)amino]benzamide is a relatively new compound, and further research is needed to fully understand its effects and potential limitations.

Future Directions

There are several future directions for research on N-(2-methylbenzyl)-4-[methyl(methylsulfonyl)amino]benzamide. One area of interest is its potential as a treatment for cancer, as preclinical studies have shown promising results. Additionally, further research is needed to fully understand its effects on pain, inflammation, and immune function. There is also a need for studies to determine the optimal dosage and administration methods for N-(2-methylbenzyl)-4-[methyl(methylsulfonyl)amino]benzamide to minimize potential adverse effects.

Synthesis Methods

The synthesis of N-(2-methylbenzyl)-4-[methyl(methylsulfonyl)amino]benzamide involves the reaction of 2-methylbenzyl chloride with 4-[methyl(methylsulfonyl)amino]benzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through chromatography.

Scientific Research Applications

N-(2-methylbenzyl)-4-[methyl(methylsulfonyl)amino]benzamide has been studied for its potential in treating a range of medical conditions, including pain, inflammation, and anxiety. It has also been investigated for its anticancer properties and has shown promising results in preclinical studies.